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Compound of Interest

Compound Name: 1,4-Oxathiane 4-oxide

CAS No.: 109-03-5

Cat. No.: B089428

Get Quote

Abstract: This document provides a detailed technical guide on the application of 1,4-
Oxathiane 4-oxide, a versatile heterocyclic building block, in the context of modern

pharmaceutical and medicinal chemistry. We move beyond simple descriptions to explore the

underlying chemical principles that make this reagent a powerful tool for constructing complex

molecular architectures. Included are detailed protocols for the synthesis of the title compound

and its subsequent derivatization via the Pummerer rearrangement, a key transformation for C-

C and C-X bond formation. The potential of this building block as a precursor to the

pharmaceutically relevant thiomorpholine scaffold is also discussed. This guide is intended for

researchers, chemists, and drug development professionals seeking to leverage underexplored

chemical space.

Introduction: The Strategic Value of the 1,4-
Oxathiane Scaffold
The 1,4-oxathiane ring system is a privileged scaffold in medicinal chemistry, offering a stable,

non-planar backbone with defined stereochemical properties. While its sulfone analogue (1,4-

oxathiane 4,4-dioxide) is more commonly referenced, the corresponding sulfoxide, 1,4-
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Oxathiane 4-oxide, presents a unique and arguably more versatile set of synthetic

opportunities.[1][2]

The strategic value of the sulfoxide moiety is threefold:

Latent Functionality: The sulfoxide is not merely a placeholder but an activatable functional

group. It is primed for transformations like the Pummerer rearrangement, enabling the

introduction of substituents at the C2 position, a feat not readily achievable with the parent

oxathiane.

Inherent Chirality: The sulfur atom in 1,4-Oxathiane 4-oxide is a stereocenter. This allows

for the development of chiral syntheses, using either racemic material followed by separation

or asymmetric oxidation of the parent sulfide to access enantiopure building blocks.

Metabolic & Physicochemical Modulation: In drug design, the sulfur atom is often considered

a "metabolically soft spot," susceptible to in-vivo oxidation.[3] Utilizing the pre-oxidized

sulfoxide form allows chemists to control this metabolic fate and fine-tune properties such as

lipophilicity and hydrogen bonding capacity, which are critical for pharmacokinetic profiles.

This guide will illuminate the practical synthesis and application of this potent building block.

Physicochemical & Structural Data
A clear understanding of a reagent's fundamental properties is paramount for its effective use.

The key data for 1,4-Oxathiane 4-oxide are summarized below.

Property Value Source

IUPAC Name 1,4-oxathiane 4-oxide PubChem[4]

Molecular Formula C₄H₈O₂S PubChem[4]

Molecular Weight 120.17 g/mol SpectraBase[5]

SMILES C1CS(=O)CCO1 PubChem[4]

InChIKey
GAUOLZMDPTWNNX-

UHFFFAOYSA-N
PubChem[4]

Appearance White to off-white solid General Knowledge
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Synthesis of the Building Block: Controlled
Oxidation
The most direct route to 1,4-Oxathiane 4-oxide is the selective oxidation of its readily available

sulfide precursor, 1,4-oxathiane. The primary challenge is preventing over-oxidation to the

thermodynamically stable sulfone. Sodium periodate is an excellent reagent for this purpose,

as it is mild, selective, and affords clean conversion.[6]

Protocol 1: Synthesis of 1,4-Oxathiane 4-oxide
Causality: This protocol uses a biphasic methanol/water system to manage the solubility of

both the organic starting material and the inorganic oxidant. The reaction is maintained at a low

temperature (0 °C) to maximize selectivity for the sulfoxide and minimize the formation of the

sulfone byproduct. Sodium periodate (NaIO₄) is chosen for its well-documented ability to

cleanly oxidize sulfides to sulfoxides without significant over-oxidation when used in

stoichiometric amounts.

Step-by-Step Methodology:

Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1,4-oxathiane

(1.0 eq) in a 1:1 mixture of methanol and deionized water (approx. 0.2 M concentration).

Cooling: Place the flask in an ice-water bath and stir the solution for 15 minutes until the

internal temperature equilibrates to 0-5 °C.

Oxidant Addition: In a separate flask, dissolve sodium periodate (1.05 eq) in deionized water.

Add this solution dropwise to the stirred solution of 1,4-oxathiane over 30-45 minutes,

ensuring the internal temperature does not exceed 5 °C.

Reaction Monitoring: Allow the reaction to stir at 0 °C. Monitor the progress by Thin Layer

Chromatography (TLC) or LC-MS. The reaction is typically complete within 2-4 hours.

Quenching & Workup: Upon completion, a white precipitate of sodium iodate will have

formed. Filter the reaction mixture through a pad of celite to remove the inorganic salts,

washing the pad with methanol.
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Extraction: Concentrate the filtrate under reduced pressure to remove the methanol. To the

remaining aqueous solution, add sodium chloride until saturation and extract with

dichloromethane (3 x volumes). The salt reduces the solubility of the product in the aqueous

phase, improving extraction efficiency.

Drying & Concentration: Combine the organic layers, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

Purification: If necessary, purify the product by column chromatography on silica gel using an

ethyl acetate/hexane gradient to afford 1,4-Oxathiane 4-oxide as a white solid.

Core Application: The Pummerer Rearrangement
The Pummerer rearrangement is arguably the most powerful transformation of 1,4-Oxathiane
4-oxide, converting it from a simple heterocycle into an electrophilic intermediate for C-C and

C-heteroatom bond formation.

Mechanistic Rationale: The reaction is initiated by activation of the sulfoxide oxygen with an

electrophile, typically an acid anhydride like trifluoroacetic anhydride (TFAA). This makes the

oxygen a good leaving group. An intramolecular elimination generates a highly reactive

thionium ion. This electrophilic species is then trapped by a nucleophile, resulting in the

formation of a new bond at the C2 position, alpha to the sulfur atom.

1,4-Oxathiane 4-oxide

Activated Intermediate
(Acyloxysulfonium)

Activation
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(Trifluoroacetic Anhydride)

Ylide Intermediate
Deprotonation Thionium Ion
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Caption: Pummerer rearrangement mechanism.
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Protocol 2: Pummerer-Mediated Synthesis of 2-Acetoxy-
1,4-oxathiane
Causality: This protocol uses acetic anhydride as both the activating agent and the nucleophile

(acetate). Dichloromethane is a standard, non-protic solvent suitable for this reaction. The mild

heating provides the necessary energy to overcome the activation barrier for the

rearrangement. A basic wash during workup is critical to neutralize the acetic acid byproduct.

Step-by-Step Methodology:

Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add

1,4-Oxathiane 4-oxide (1.0 eq) and dry dichloromethane (DCM, approx. 0.1 M).

Reagent Addition: Add acetic anhydride (3.0 eq) to the solution via syringe.

Reaction: Stir the mixture at 40 °C (reflux for DCM) and monitor by TLC. The reaction is

typically complete in 6-12 hours.

Workup: Cool the reaction to room temperature and carefully pour it into a saturated

aqueous solution of sodium bicarbonate (NaHCO₃).

Extraction: Separate the layers and extract the aqueous phase with DCM (2 x volumes).

Drying & Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and

concentrate under reduced pressure.

Purification: Purify the resulting oil by column chromatography on silica gel to yield 2-

acetoxy-1,4-oxathiane.

This acetoxy-substituted product is now a versatile intermediate itself, ready for displacement

by stronger nucleophiles (e.g., Grignard reagents, organocuprates, amines) to forge more

complex C-C or C-N bonds.

Advanced Application: A Gateway to
Thiomorpholines
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The thiomorpholine moiety is a highly valuable scaffold in pharmaceutical discovery, appearing

in numerous approved drugs.[7] 1,4-Oxathiane 4-oxide can be envisioned as a strategic

precursor to substituted thiomorpholines, providing an alternative entry point to this chemical

space. The conceptual workflow involves a ring-opening and ring-closing cascade.

1,4-Oxathiane
4-oxide

Ring Opening/
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e.g., Lewis Acid
+ Amine Source Acyclic Amino Alcohol

Intermediate
Intramolecular

Cyclization
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Caption: Conceptual workflow for thiomorpholine synthesis.

Synthetic Rationale: This proposed pathway leverages the inherent reactivity of the oxathiane

ring.

Ring Opening: Treatment of 1,4-oxathiane 4-oxide with a Lewis acid in the presence of an

amine source could facilitate a nucleophilic attack, cleaving one of the C-O bonds to

generate an acyclic amino alcohol derivative.

Functional Group Interconversion: The resulting primary alcohol can be converted into a

good leaving group (e.g., a tosylate or mesylate).

Ring Closure: The pendant secondary amine can then displace the leaving group in an

intramolecular Sₙ2 reaction to form the six-membered thiomorpholine ring. This strategy

allows for the introduction of substituents at various positions, depending on the choice of

starting materials and reagents. While requiring further development, this approach

highlights the latent potential of 1,4-oxathiane 4-oxide for accessing diverse heterocyclic

systems.[8]

Conclusion
1,4-Oxathiane 4-oxide is a building block with significant, yet largely untapped, potential in

pharmaceutical synthesis. Its value lies not in its inertness, but in the precise and predictable

reactivity of the sulfoxide functional group. Through transformations such as the Pummerer

rearrangement, chemists can unlock novel pathways for C-C and C-X bond formation.
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Furthermore, its role as a potential precursor to other valuable scaffolds like thiomorpholines

marks it as a reagent worthy of increased attention. The protocols and concepts outlined in this

document serve as a foundational guide for scientists aiming to incorporate this versatile tool

into their synthetic programs, enabling the exploration of new chemical space in the quest for

next-generation therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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